Methyl 2,3,4-trifluorobenzoate
Overview
Description
Methyl 2,3,4-trifluorobenzoate (MTFB) is an organic compound that is a white crystalline solid. It belongs to the family of trifluorobenzoates, which are compounds that contain the trifluorobenzoate functional group (C7H3F3O2). MTFB is used as a reagent in synthetic organic chemistry, and it has been used in various scientific research applications.
Scientific Research Applications
Synthesis and Chemical Reactions
- Methyl 2,3,4-trifluorobenzoate is utilized in the synthesis of various chemical compounds. For instance, a study demonstrated its use in synthesizing 4-chloro-2,3,5-trifluorobenzoic acid through a multi-step process, highlighting its role in creating complex chemical structures (Yu et al., 2015). Additionally, its derivatives are employed in reactions involving sulfur tetrafluoride in anhydrous hydrogen fluoride solution, showcasing its versatility in chemical reactions (Gaidarzhy et al., 2020).
Pharmaceutical and Material Science
- In the pharmaceutical industry and material science, this compound-related compounds, like 2,4,5-trifluorobenzoic acid, are significant. A study emphasized the importance of 2,4,5-trifluorobenzoic acid as a synthetic intermediate, derived from an aryl-Grignard reagent reaction with CO2 (Deng et al., 2015).
Liquid Crystalline Phase and Supramolecular Dendrimers
- Methyl 3,4,5-trihydroxybenzoate, a related compound, plays a role in the development of novel supramolecular dendrimers. These dendrimers self-organize in unique thermotropic cubic liquid-crystalline phases, which are essential in material sciences for various applications (Balagurusamy et al., 1997).
Agricultural Applications
- Derivatives of this compound, such as methyl 2-[[[[[4-(dimethylamino)-6-(2,2,2-trifluoroethoxy)-1,3,5-triazin-2-yl]amino]carbonyl]amino]sulfonyl]-3-methylbenzoate, are utilized in agriculture as herbicides. This illustrates the compound's role in developing agricultural chemicals that manage plant growth and health (Mereiter, 2011).
properties
IUPAC Name |
methyl 2,3,4-trifluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3O2/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHPAOEXOUXURFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=C(C=C1)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
773873-68-0 |
Source
|
| Record name | methyl 2,3,4-trifluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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